Cancer
  • HJC0152
    HJC0152
    • Cat. No.:
    • B607959
    • CAS No.:
    • Molecular Formula:
    • C15H14Cl3N3O4
    • Molecular Weight:
    • 406.6 g/mol
    Description
    HJC0152 is an orally bioavailable inhibitor of STAT3 (32 and 62% inhibition at 10 and 20 µM, respectively, in MDA-MB-231 cells in a luciferase reporter assay). It reduces total STAT3 and phosphorylated STAT3 lev...
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  • HJC0197
    HJC0197
    • Cat. No.:
    • B607960
    • CAS No.:
    • Molecular Formula:
    • C19H21N3OS
    • Molecular Weight:
    • 339.5 g/mol
    Description
    Exchange protein activated by cAMP (Epac) proteins mediate cAMP signaling independent of protein kinase A (PKA). HJC0197 is a cell-permeable inhibitor of Epac1 and Epac2 (IC50 = 5.9 µM for Epac2). It inhibits Ep...
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  • HLM006474
    HLM006474
    • Cat. No.:
    • B607963
    • CAS No.:
    • Molecular Formula:
    • C25H25N3O2
    • Molecular Weight:
    • 399.5 g/mol
    Description
    HLM006474 is a non-selective inhibitor of the transcription factor E2F (IC50 = 29.8 µM for E2F4). It inhibits DNA binding to E2F1, E2F2, and E2F4 in A375 melanoma cells when used at a concentration of 40 µM. HLM...
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  • HO-3867
    HO-3867
    • Cat. No.:
    • B607967
    • CAS No.:
    • Molecular Formula:
    • C28H30F2N2O2
    • Molecular Weight:
    • 464.5 g/mol
    Description
    HO-3867 is an analog of curcumin that selectively suppresses STAT3 phosphorylation, transcription, and DNA binding without affecting the expression of other active STATs. It has been shown to induce apoptosis in...
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  • HOI-07
    HOI-07
    • Cat. No.:
    • B607970
    • CAS No.:
    • 1606160-40-0
    • Molecular Formula:
    • C19H13NO4
    • Molecular Weight:
    • 319.32
    Description
    HOI-07 is a specific Aurora B inhibitor.
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  • HPB
    HPB
    • Cat. No.:
    • B607973
    • CAS No.:
    • 1800066-24-3
    • Molecular Formula:
    • C18H20N2O4
    • Molecular Weight:
    • 328.37
    Description
    HPB is a selective inhibitor of HDAC6 deacetylase.
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  • Aumolertinib
    Aumolertinib
    • Cat. No.:
    • B607974
    • CAS No.:
    • 1899921-05-1
    • Molecular Formula:
    • C30H35N7O2
    • Molecular Weight:
    • 525.6 g/mol
    Description
    Almonertinib is a third-generation EGFR tyrosine kinase inhibitor targeting EGFR-sensitizing and T790M resistance mutations. It is being investigated against advanced or metastatic EGFR-mutated non-small cell lu...
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  • HS-1371
    HS-1371
    • Cat. No.:
    • B607975
    • CAS No.:
    • Molecular Formula:
    • C24H24N4O
    • Molecular Weight:
    • 384.5 g/mol
    Description
    HS-1371 is a receptor-interacting serine/threonine kinase 3 (RIPK3) inhibitor (IC50 = 20.8 nM). It inhibits basal RIPK3 autophosphorylation and TNF-α- or TRAIL-induced necroptosis in HT-29 cells when used at a c...
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  • HSF1A
    HSF1A
    • Cat. No.:
    • B607981
    • CAS No.:
    • Molecular Formula:
    • C21H19N3O2S2
    • Molecular Weight:
    • 409.5 g/mol
    Description
    HSF1A is an activator of Heat shock transcription factor 1 (HSF1).
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  • HTH-01-015
    HTH-01-015
    • Cat. No.:
    • B607985
    • CAS No.:
    • Molecular Formula:
    • C26H28N8O
    • Molecular Weight:
    • 468.6 g/mol
    Description
    NUAK1 (also known as AMPK-related kinase 5) and NUAK2 (also known as SNF1/AMPK-related kinase) are members of the AMP-activated protein kinase (AMPK) family of protein kinases that are activated by the liver kin...
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